![molecular formula C10H9F3O B6271579 2-[4-(trifluoromethyl)phenyl]prop-2-en-1-ol CAS No. 869319-00-6](/img/no-structure.png)
2-[4-(trifluoromethyl)phenyl]prop-2-en-1-ol
Overview
Description
2-[4-(Trifluoromethyl)phenyl]prop-2-en-1-ol, also known as 4-trifluoromethylphenylprop-2-en-1-ol (TFMPP), is an organic compound belonging to the class of phenylpropanols. It is a colorless liquid with a sweet, floral odor, and is primarily used as an intermediate in the synthesis of other compounds, such as pharmaceuticals, agrochemicals, and fragrances. It is also used as a solvent and in the manufacture of dyes. TFMPP has been investigated for its potential applications in various fields, such as biochemistry, pharmacology, and medicine.
Scientific Research Applications
TFMPP has been studied for its potential applications in various fields, such as biochemistry, pharmacology, and medicine. In biochemistry, TFMPP has been studied as a potential inhibitor of the enzyme fatty acid amide hydrolase (FAAH), which is involved in the metabolism of endocannabinoids. In pharmacology, TFMPP has been studied as a potential analgesic and antidepressant. In medicine, TFMPP has been studied as a possible treatment for anxiety and depression.
Mechanism of Action
The mechanism of action of TFMPP is not fully understood. However, it is believed to act as an inhibitor of the enzyme FAAH, which is involved in the metabolism of endocannabinoids. By inhibiting FAAH, TFMPP may increase the levels of endocannabinoids in the body, which could lead to a variety of physiological effects, such as analgesia and antidepressant effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of TFMPP are not fully understood. However, it has been shown to increase the levels of endocannabinoids in the body, which could lead to a variety of physiological effects, such as analgesia and antidepressant effects. In addition, TFMPP has been shown to have anti-inflammatory and neuroprotective effects.
Advantages and Limitations for Lab Experiments
The advantages of using TFMPP in laboratory experiments include its low cost, its availability, and its relatively low toxicity. However, the use of TFMPP in laboratory experiments is limited by its lack of specificity, as it is not specific to any particular enzyme or receptor.
Future Directions
Future research into TFMPP could focus on its potential applications in various fields, such as biochemistry, pharmacology, and medicine. Additionally, further research could focus on the mechanism of action of TFMPP, as well as its biochemical and physiological effects. Furthermore, further research could explore the potential therapeutic applications of TFMPP, such as its use as an analgesic or antidepressant. Finally, further research could explore the potential side effects of TFMPP, as well as its potential interactions with other drugs.
Synthesis Methods
The synthesis of TFMPP can be achieved through various methods. One such method involves the reaction of 2-[4-(trifluoromethyl)phenyl]prop-2-en-1-olethylbenzaldehyde with ethylmagnesium bromide to form 2-[4-(trifluoromethyl)phenyl]prop-2-en-1-olethylbenzylmagnesium bromide, followed by the reaction of this intermediate with prop-2-en-1-ol. Another method involves the reaction of 2-[4-(trifluoromethyl)phenyl]prop-2-en-1-olethylbenzaldehyde with ethylmagnesium chloride to form 2-[4-(trifluoromethyl)phenyl]prop-2-en-1-olethylbenzylmagnesium chloride, followed by the reaction of this intermediate with prop-2-en-1-ol.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-[4-(trifluoromethyl)phenyl]prop-2-en-1-ol involves the reaction of 4-(trifluoromethyl)benzaldehyde with propargyl alcohol in the presence of a base to form the corresponding propargyl ether. The propargyl ether is then subjected to a hydrogenation reaction to yield the desired product.", "Starting Materials": [ "4-(trifluoromethyl)benzaldehyde", "propargyl alcohol", "base", "hydrogen gas", "catalyst" ], "Reaction": [ "Step 1: Add 4-(trifluoromethyl)benzaldehyde and propargyl alcohol to a reaction flask.", "Step 2: Add a base such as potassium carbonate to the reaction mixture and stir at room temperature for several hours.", "Step 3: Remove the solvent and purify the resulting propargyl ether by column chromatography.", "Step 4: Dissolve the propargyl ether in a suitable solvent and add a hydrogenation catalyst such as palladium on carbon.", "Step 5: Bubble hydrogen gas through the reaction mixture at room temperature and pressure until the reaction is complete.", "Step 6: Filter the catalyst and remove the solvent to obtain the desired product, 2-[4-(trifluoromethyl)phenyl]prop-2-en-1-ol." ] } | |
CAS RN |
869319-00-6 |
Product Name |
2-[4-(trifluoromethyl)phenyl]prop-2-en-1-ol |
Molecular Formula |
C10H9F3O |
Molecular Weight |
202.2 |
Purity |
80 |
Origin of Product |
United States |
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